Cas no 1203125-69-2 (4-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine-1-carbonyl)benzene-1-sulfonamide)

• Product Name: 4-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine-1-carbonyl)benzene-1-sulfonamide
• CAS No: 1203125-69-2
• MF: C₁₆H₁₇N₇O₃S
• MW: 387.416280508041
• CID: 6503768
• PubChem ID: 45502050
• Update Time: 2025-07-24

4-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine-1-carbonyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine-1-carbonyl)benzene-1-sulfonamide
• 4-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carbonyl)benzene-1-sulfonamide
• 4-(4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazine-1-carbonyl)benzenesulfonamide
• SCHEMBL18126696
• AKOS024506197
• VU0641476-1
• F5313-0568
• 1203125-69-2
• 4-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazine-1-carbonyl]benzenesulfonamide

• Inchi： 1S/C16H17N7O3S/c17-27(25,26)13-3-1-12(2-4-13)16(24)22-9-7-21(8-10-22)15-6-5-14-19-18-11-23(14)20-15/h1-6,11H,7-10H2,(H2,17,25,26)
• InChI Key： RLCWLAFEGXNXBL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N1CCN(C2C=CC3=NN=CN3N=2)CC1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 387.11135860g/mol
• Monoisotopic Mass: 387.11135860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 135Ų

Additional information on 4-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine-1-carbonyl)benzene-1-sulfonamide

Comprehensive Guide to 4-(4-{1,2,4-Triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carbonyl)benzene-1-sulfonamide (CAS No. 1203125-69-2)

4-(4-{1,2,4-Triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carbonyl)benzene-1-sulfonamide (CAS No. 1203125-69-2) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique molecular structure, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its triazolopyridazine core, which is known for its bioactivity and versatility in medicinal chemistry.

The compound's sulfonamide group and piperazine moiety contribute to its pharmacological properties, making it a promising candidate for targeting specific enzymes and receptors. Given the increasing demand for novel therapeutic agents, 4-(4-{1,2,4-Triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carbonyl)benzene-1-sulfonamide is frequently discussed in scientific literature and patent filings. Its potential applications span across oncology, neurology, and infectious disease research, aligning with current trends in precision medicine and personalized therapies.

One of the key reasons for the growing interest in CAS No. 1203125-69-2 is its role in kinase inhibition. Kinases are crucial targets in cancer treatment, and compounds like this are often explored for their ability to modulate kinase activity. Recent studies highlight its potential in addressing drug-resistant cancers, a major challenge in modern oncology. Additionally, its triazolopyridazine scaffold is being investigated for anti-inflammatory and antimicrobial properties, making it relevant in the context of emerging infectious diseases and antibiotic resistance.

From a synthetic chemistry perspective, 4-(4-{1,2,4-Triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carbonyl)benzene-1-sulfonamide presents an interesting case for structure-activity relationship (SAR) studies. Researchers are optimizing its derivatives to enhance bioavailability and reduce off-target effects. The compound's piperazine-carbonyl linkage and benzene-sulfonamide group offer multiple sites for chemical modifications, enabling the development of next-generation therapeutics.

The market for specialized chemical compounds like CAS No. 1203125-69-2 is expanding, driven by advancements in high-throughput screening and computational drug design. Pharmaceutical companies and academic institutions are actively sourcing this compound for preclinical studies. Its relevance in fragment-based drug discovery and targeted therapy further underscores its importance in contemporary drug development pipelines.

For researchers and suppliers, understanding the regulatory and safety aspects of 4-(4-{1,2,4-Triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carbonyl)benzene-1-sulfonamide is essential. While it is not classified as a hazardous material, proper handling and storage protocols must be followed to ensure its stability and efficacy. The compound's solubility, stability, and compatibility with various solvents are frequently discussed in technical forums, reflecting the practical challenges faced by laboratory professionals.

In summary, 4-(4-{1,2,4-Triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carbonyl)benzene-1-sulfonamide (CAS No. 1203125-69-2) represents a cutting-edge compound with broad applications in biomedical research. Its unique structural features and potential therapeutic benefits make it a valuable asset in the quest for innovative treatments. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing unmet medical needs.